Cas no 28823-42-9 (3-Methyl-2,4-hexadiene, mixture of isomers)

• Product Name: 3-Methyl-2,4-hexadiene, mixture of isomers
• CAS No: 28823-42-9
• MF: C₇H₁₂
• MW: 96.1701822280884
• CID: 88791
• PubChem ID: 5367612
• Update Time: 2025-04-18

3-Methyl-2,4-hexadiene, mixture of isomers Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2,4-hexadiene, mixture of isomers
• 3-Methyl-2,4-hexadiene
• (2E,4E)-3-Methyl-2,4-hexadiene
• 3-Methyl-2,4-hexadien
• 3-methyl-2,4-hexadiene,(e)+(z)
• 3-methyl-hexa-2,4-diene
• (2E,4E)-3-methylhexa-2,4-diene
• KOXWOWPVSGRFCZ-YDFGWWAZSA-N
• 2,4-Hexadiene, 3-methyl-
• 3-Methyl-2,4-hexadiene, (E)+(Z)
• 28823-42-9
• AKOS025295060
• (2E, 4E)-3-methylhexa-2, 4-diene
• (2E,4E)-3-Methyl-2,4-hexadiene #

• Inchi： 1S/C7H12/c1-4-6-7(3)5-2/h4-6H,1-3H3/b6-4+,7-5+
• InChI Key： KOXWOWPVSGRFCZ-YDFGWWAZSA-N
• SMILES： C(/C)(=C/C)\C=C\C

Computed Properties

• Exact Mass: 96.09390
• Monoisotopic Mass: 96.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 86.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: solid
• Density: 0.733
• Melting Point: Not available
• Boiling Point: 102.3°C at 760 mmHg
• Flash Point: 0.7°C
• Refractive Index: 1.438
• PSA: 0.00000
• LogP: 2.52870
• Vapor Pressure: 39.2±0.1 mmHg at 25°C
• Solubility: Not determined

3-Methyl-2,4-hexadiene, mixture of isomers Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10
• Safety Instruction： 3/7-9-16
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：R10
• Packing Group：III
• HazardClass：3
• PackingGroup：III
• Packing Group：III